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Compound of Interest

Compound Name:
6-(Piperidin-1-yl)pyridazine-3-

carboxylic acid

CAS No.: 914637-38-0

Cat. No.: B1321160

Get Quote

Executive Summary
CAS 914637-38-0, chemically known as 6-(Piperidin-1-yl)pyridazine-3-carboxylic acid, is a

functionalized heterocyclic building block used primarily in medicinal chemistry.[1][2][3] It

features a pyridazine core substituted with a piperidine ring and a carboxylic acid moiety.[4][5]

[6][7] This specific substitution pattern imparts amphoteric properties, making it a critical

intermediate for synthesizing bioactive scaffolds, particularly in the development of anti-

inflammatory agents (COX-2 inhibitors), analgesics, and antitubercular drugs.[2]

Its physicochemical profile is defined by the interplay between the acidic carboxyl group and

the electron-rich pyridazine-piperidine system, necessitating specific solubility and handling

protocols for reproducible experimental results.

Chemical Identity & Structural Analysis
This compound belongs to the class of aminopyridazines.[3] The piperidine ring at the C6

position acts as a lipophilic bulky group, while the C3 carboxylic acid provides a handle for

further derivatization (e.g., amide coupling).[2]
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Parameter Data

Chemical Name 6-(Piperidin-1-yl)pyridazine-3-carboxylic acid

CAS Number 914637-38-0

Synonyms
6-Piperidin-1-yl-pyridazine-3-carboxylic acid; 6-

(1-Piperidinyl)-3-pyridazinecarboxylic acid

Molecular Formula C₁₀H₁₃N₃O₂

Molecular Weight 207.23 g/mol

SMILES O=C(O)C1=NN=C(N2CCCCC2)C=C1

InChI Key
Available upon specific database query

(Analogous to MFCD08235212)

Structural Visualization
The following diagram illustrates the core pharmacophore and its potential for chemical

modification.
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Figure 1: Structural decomposition of CAS 914637-38-0 showing functional regions for

medicinal chemistry optimization.

Physicochemical Profile
The physical properties of CAS 914637-38-0 are governed by its zwitterionic potential.[1][2]

The carboxylic acid is capable of hydrogen bonding, leading to a high melting point and specific

solubility characteristics.
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Key Physical Properties[1][2][3][5][8][10][11]
Property Value / Description Significance

Physical State Solid (Crystalline Powder)
Stable form for storage and

weighing.[1][2][3]

Color Off-white to pale yellow
Indicates purity; darkening may

suggest oxidation.[1][2]

Melting Point
> 200°C (Predicted range:

235–240°C*)

Indicates strong intermolecular

H-bonding; thermally stable.[1]

[2]

Solubility (Primary)
DMSO (up to 50 mM),

Methanol

Suitable for biological stock

solutions.[2]

Solubility (Secondary) Water (pH dependent)

Low solubility at neutral pH;

soluble in alkaline buffers (pH

> 8).[2]

LogP (Predicted) ~0.6 – 1.2

Moderate lipophilicity;

favorable for membrane

permeability.[2]

pKa (Acid) ~3.5 – 4.0 (Carboxylic acid)
Ionized at physiological pH

(COO⁻).[2]

pKa (Base) ~2.5 – 3.5 (Pyridazine N)
Weakly basic due to electron

withdrawal by the ring.[2]

*Note: Melting point is estimated based on the structural analog 6-amino-pyridazine-3-

carboxylic acid.[2][8]

Experimental Methodologies
Protocol 1: Preparation of Stock Solution (10 mM in
DMSO)
For biological assays (e.g., enzyme inhibition or cell-based screens), accurate solubilization is

critical to prevent precipitation.[2]
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Weighing: Accurately weigh 2.07 mg of CAS 914637-38-0 into a sterile microcentrifuge tube.

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

Note: Use fresh DMSO to avoid water absorption, which decreases solubility.[2]

Mixing: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at

40°C for 5 minutes.[2]

Verification: Ensure the solution is clear and colorless/pale yellow.

Storage: Aliquot into small volumes (e.g., 50 µL) and store at -20°C or -80°C. Avoid repeated

freeze-thaw cycles.[1][2]

Protocol 2: Chemical Derivatization (Amide Coupling)
The carboxylic acid group is typically activated to react with amines.[2]

Activation: Dissolve 1.0 eq of CAS 914637-38-0 in DMF/DCM (1:1).

Reagents: Add 1.2 eq of HATU or EDC/HOBt and 2.0 eq of DIPEA (Diisopropylethylamine).

Reaction: Stir at room temperature for 15 minutes to form the active ester.

Coupling: Add the target amine (1.1 eq) and stir for 4–12 hours.

Workup: Dilute with EtOAc, wash with dilute citric acid (to remove unreacted amine) and

NaHCO₃ (to remove unreacted acid).

Formulation & Stability
Storage Conditions: Powder should be stored at -20°C in a desiccator. Protect from light and

moisture.[2]

Solution Stability: DMSO stock solutions are stable for up to 3 months at -20°C. Aqueous

solutions should be prepared fresh due to potential hydrolysis or precipitation.[1][2]

Reactivity: Incompatible with strong oxidizing agents.[2] The pyridazine ring is generally

robust but can undergo oxidation under harsh conditions.
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Reaction Workflow Visualization
The following diagram outlines the standard synthetic utility of this compound.
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Figure 2: Workflow for biological testing and chemical synthesis using CAS 914637-38-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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